3-[[2-(4-oxoquinazolin-3-yl)acetyl]amino]propanoic Acid

• IUPAC Name: 3-[[2-(4-oxoquinazolin-3-yl)acetyl]amino]propanoic acid
• InChI: InChI=1S/C13H13N3O4/c17-11(14-6-5-12(18)19)7-16-8-15-10-4-2-1-3-9(10)13(16)20/h1-4,8H,5-7H2,(H,14,17)(H,18,19)
• InChI Key: OBOSBTNCBKMUSN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C=N2)CC(=O)NCCC(=O)O
• Molecular Formula: C13H13N3O4
• Molecular Weight: 275.26 g/mol

Description

3-[[2-(4-oxoquinazolin-3-yl)acetyl]amino]propanoic Acid is a chemical compound that has gained significant attention in the field of scientific research. This compound is also known as OA-PRO-AM, and its chemical formula is C13H11N3O4. It is a synthetic compound that is commonly used in the laboratory for research purposes.

Mechanism Of Action

The mechanism of action of 3-[[2-(4-oxoquinazolin-3-yl)acetyl]amino]propanoic Acid is not fully understood. However, it is known to inhibit the activity of certain enzymes such as kinases. This inhibition can lead to various biochemical and physiological effects.
Biochemical and Physiological Effects:
3-[[2-(4-oxoquinazolin-3-yl)acetyl]amino]propanoic Acid has various biochemical and physiological effects. It has been shown to inhibit the activity of certain kinases, which can lead to a decrease in cell proliferation. It has also been shown to induce apoptosis, which is programmed cell death. Additionally, it has been shown to inhibit the growth of certain cancer cells.

Advantages And Limitations For Lab Experiments

The advantages of using 3-[[2-(4-oxoquinazolin-3-yl)acetyl]amino]propanoic Acid in lab experiments include its synthetic nature, its ability to inhibit the activity of certain enzymes, and its various scientific research applications. The limitations of using this compound include its potential toxicity and the lack of understanding of its mechanism of action.

Future Directions

There are various future directions for the study of 3-[[2-(4-oxoquinazolin-3-yl)acetyl]amino]propanoic Acid. These include studying its mechanism of action in more detail, developing more efficient synthesis methods, and exploring its potential therapeutic applications in the treatment of various diseases. Additionally, further research can be done to investigate its potential toxicity and to develop methods for minimizing any potential harm.

Synthesis Methods

The synthesis of 3-[[2-(4-oxoquinazolin-3-yl)acetyl]amino]propanoic Acid involves the reaction of 2-(4-oxoquinazolin-3-yl)acetic acid with N-carboxyanhydride of alanine. The reaction is carried out in the presence of a catalyst, which is usually a base such as triethylamine. The resulting product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

3-[[2-(4-oxoquinazolin-3-yl)acetyl]amino]propanoic Acid has various scientific research applications. It is commonly used as a reagent in the synthesis of other compounds. It is also used as a tool for studying protein-protein interactions. Additionally, it is used as a probe for studying the activity of enzymes such as kinases.